Cas no 1261500-68-8 (3-(aminomethyl)-4-nitrophenol)

• Product Name: 3-(aminomethyl)-4-nitrophenol
• CAS No: 1261500-68-8
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 4962840
• PubChem ID: 82503068
• Update Time: 2025-05-20

3-(aminomethyl)-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-2-nitrobenzylamine
• 3-(aminomethyl)-4-nitrophenol

• Inchi： 1S/C7H8N2O3/c8-4-5-3-6(10)1-2-7(5)9(11)12/h1-3,10H,4,8H2
• InChI Key： ZGNGYQWYLUNFEZ-UHFFFAOYSA-N
• SMILES： OC1C=CC(=C(C=1)CN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 168.05349212 g/mol
• Monoisotopic Mass: 168.05349212 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 92.1
• Molecular Weight: 168.15

Additional information on 3-(aminomethyl)-4-nitrophenol

Comprehensive Overview of 3-(aminomethyl)-4-nitrophenol (CAS No. 1261500-68-8): Properties, Applications, and Industry Trends

3-(aminomethyl)-4-nitrophenol (CAS No. 1261500-68-8) is a specialized organic compound with a unique molecular structure, combining an aminomethyl group and a nitrophenol moiety. This compound has garnered significant attention in pharmaceutical and chemical research due to its versatile reactivity and potential applications. Its CAS number 1261500-68-8 serves as a critical identifier for researchers and manufacturers seeking high-purity intermediates for synthetic pathways.

In recent years, the demand for nitrophenol derivatives like 3-(aminomethyl)-4-nitrophenol has surged, driven by advancements in drug discovery and material science. A trending topic in scientific forums revolves around its role as a building block for heterocyclic compounds, which are pivotal in developing novel therapeutics. Searches for "nitrophenol-based intermediates" and "CAS 1261500-68-8 suppliers" have spiked, reflecting industry interest in scalable synthesis methods.

The compound’s physicochemical properties, such as solubility in polar solvents and stability under controlled conditions, make it suitable for fine chemical synthesis. Researchers emphasize its utility in constructing azo dyes and photoactive materials, aligning with the growing focus on sustainable chemistry. Questions like "How to optimize the yield of 3-(aminomethyl)-4-nitrophenol?" frequently appear in academic discussions, highlighting practical challenges in its production.

From an SEO perspective, keywords like "buy 3-(aminomethyl)-4-nitrophenol," "1261500-68-8 technical data," and "nitrophenol derivatives applications" are highly relevant. These terms cater to both commercial buyers and researchers seeking detailed safety data sheets (SDS) or analytical protocols. The compound’s compatibility with green chemistry principles also resonates with eco-conscious trends, as industries prioritize reducing hazardous byproducts.

Innovations in catalytic reduction techniques have further elevated the prominence of 3-(aminomethyl)-4-nitrophenol. For instance, its reduction to corresponding amino-phenol derivatives is a key step in producing corrosion inhibitors and polymer stabilizers. Such applications are frequently explored in patents and peer-reviewed journals, reinforcing the compound’s industrial relevance.

In summary, 3-(aminomethyl)-4-nitrophenol (CAS No. 1261500-68-8) exemplifies the intersection of organic synthesis and applied chemistry. Its adaptability to diverse reactions and alignment with sustainable practices ensures its continued importance in scientific and commercial sectors. Future research may uncover broader applications, particularly in bioconjugation and nanomaterial functionalization.